Cas no 1243143-45-4 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenol)

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenol is a boronic ester derivative featuring a trifluoromethyl-substituted phenolic group. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex aryl and heteroaryl structures. The presence of the electron-withdrawing trifluoromethyl group enhances its reactivity in palladium-catalyzed transformations, while the dioxaborolane moiety ensures stability under typical handling conditions. Its well-defined structure and high purity make it suitable for pharmaceutical and agrochemical research, particularly in the development of fluorinated bioactive molecules. The compound’s stability and compatibility with diverse reaction conditions underscore its utility in advanced synthetic applications.

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenol structure

1243143-45-4 structure

Product Name:4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenol

CAS No:1243143-45-4

MF:C₁₃H₁₆BF₃O₃

MW:288.070554733276

MDL:MFCD16994250

CID:2620791

PubChem ID:49834556

Update Time:2025-06-29

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenol
- AS-55765
- I12029
- 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2-trifluoromethyl-phenol
- 2-(Trifluoromethyl)phenol-4-boronic acid pinacol ester
- PHENOL, 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHYL)-
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl) phenol
- 4-Hydroxy-3-trifluoromethylphenylboronic acid pinacol ester
- CS-W004405
- AKOS025287464
- MB15203
- MFCD16994250
- 1243143-45-4
- SCHEMBL3790441
- MDL： MFCD16994250
- Inchi： 1S/C13H16BF3O3/c1-11(2)12(3,4)20-14(19-11)8-5-6-10(18)9(7-8)13(15,16)17/h5-7,18H,1-4H3
- InChI Key： WZSVHNDUFOKGNN-UHFFFAOYSA-N
- SMILES： FC(C1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)O)(F)F

Computed Properties

Exact Mass: 288.11400
Monoisotopic Mass: 288.1144590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.7Å²

Experimental Properties

PSA: 38.69000
LogP: 2.71020

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019064433-1g	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenol	1243143-45-4	95%	1g	$400.00	2023-09-03
TRC	H977533-25mg	4-Hydroxy-3-trifluoromethylphenylboronic acid pinacol ester	1243143-45-4		25mg	$69.00	2023-05-18
TRC	H977533-50mg	4-Hydroxy-3-trifluoromethylphenylboronic acid pinacol ester	1243143-45-4		50mg	$98.00	2023-05-18
TRC	H977533-100mg	4-Hydroxy-3-trifluoromethylphenylboronic acid pinacol ester	1243143-45-4		100mg	$150.00	2023-05-18
TRC	H977533-250mg	4-Hydroxy-3-trifluoromethylphenylboronic acid pinacol ester	1243143-45-4		250mg	$270.00	2023-05-18
abcr	AB472741-500 mg	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenol; .	1243143-45-4		500mg	€234.40	2023-04-21
abcr	AB472741-1 g	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenol; .	1243143-45-4		1g	€307.60	2023-04-21
abcr	AB472741-5 g	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenol; .	1243143-45-4		5g	€972.20	2023-04-21
Chemenu	CM430482-250mg	Phenol, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-	1243143-45-4	95%+	250mg	$69	2022-06-13
Chemenu	CM430482-1g	Phenol, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-	1243143-45-4	95%+	1g	$173	2022-09-03